Spiro[2.6]nonan-4-one

• IUPAC Name: spiro[2.6]nonan-9-one
• InChI: InChI=1S/C9H14O/c10-8-4-2-1-3-5-9(8)6-7-9/h1-7H2
• InChI Key: IARUQYVDPDQGHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C2(CC1)CC2
• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol

Description

Molecular Structure Analysis

The molecular structure of Spiro[2.6]nonan-4-one is represented by the InChI code: 1S/C9H14O/c10-8-4-2-1-3-5-9(8)6-7-9/h1-7H2. This indicates that the compound is composed of 9 carbon atoms, 14 hydrogen atoms, and 1 oxygen atom.

Physical And Chemical Properties Analysis

Spiro[2.6]nonan-4-one has a molecular weight of 138.21. It is a liquid at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Spiro[2.6]nonan-4-one exhibits promising pharmacological properties, making it an attractive scaffold for drug design. Researchers have explored its potential as:

• .

Photophysics and Optoelectronics

Some spiro[2.6]nonan-4-one derivatives exhibit intriguing photophysical properties, including fluorescence and phosphorescence. Researchers explore their potential in OLEDs (organic light-emitting diodes) and other optoelectronic devices.

Safety and Hazards

Spiro[2.6]nonan-4-one is associated with several hazard statements including H226, H315, H319, and H335. These indicate that the compound is flammable, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of potassium tert-butoxide (3.48 g) in tert-butanol (32 mL) was added cycloheptanone (1.9 mL) while stirring under nitrogen atmosphere, followed by stirring the mixture at room temperature for 0.5 hour. Then, to the reaction mixture was added (2-chloroethyl)-dimethylsulfonium iodide (3.7 g) in eight portions over 1.6 hours, followed by stirring the mixture at room temperature for 16.5 hours. To the reaction mixture was added water, followed by extraction with diethyl ether. The organic layer was washed with saturated brine, dried and concentrated. The residue was purified by column chromatography on silica gel (diethyl ether:hexane (volume ratio)=1:15) to give spiro[2.6]nonan-4-one (1.40 g).